N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide
• InChI: InChI=1S/C15H19N3O2/c1-10-6-7-11(20-10)8-9-14(19)18-15-16-12-4-2-3-5-13(12)17-15/h2-5,10-11H,6-9H2,1H3,(H2,16,17,18,19)
• InChI Key: XNQPPYPECHBNHE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(O1)CCC(=O)NC2=NC3=CC=CC=C3N2
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide is a complex organic compound that features a benzimidazole ring and an oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide typically involves the formation of the benzimidazole ring followed by the introduction of the oxolane ring. One common method involves the condensation of o-phenylenediamine with an appropriate aldehyde to form the benzimidazole core. This is followed by the reaction with a suitable oxolane derivative under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide can undergo various types of chemical reactions including:

Oxidation: The benzimidazole ring can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Various substituents can be introduced into the benzimidazole ring or the oxolane ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dimethylformamide, and sometimes the use of catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole derivatives with additional oxygen functionalities, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials with specific properties such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, modulating their activity. The benzimidazole ring is known to bind to various biological targets, while the oxolane ring can enhance the compound’s solubility and bioavailability .

Comparison with Similar Compounds

Similar Compounds

• N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)methanone
• N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)ethanamide

Uniqueness

N-(1H-benzimidazol-2-yl)-3-(5-methyloxolan-2-yl)propanamide is unique due to its specific combination of the benzimidazole and oxolane rings, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications, distinguishing it from other similar compounds .